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Compound of Interest |

5-Bromo-1-cyclopropyl-1H-
Compound Name:

imidazole
CAS No.: 1262035-61-9
Cat. No.: B594308

Get Quote

Understanding the inherent risks of 5-Bromo-1-cyclopropyl-1H-imidazole is the foundation of
its safe management. This compound is a brominated, nitrogen-containing heterocycle, a class
of chemicals that requires careful handling due to potential irritant properties and the
hazardous byproducts of improper treatment, such as thermal decomposition.

The primary operational goal is to manage this chemical as a hazardous waste from the
moment it is designated for disposal. This involves meticulous containment, clear labeling, and
transfer to a certified hazardous waste management facility. Never dispose of this compound
down the drain or in regular solid waste streams, as this can lead to the contamination of
waterways and soil.[1][2]

Hazard Identification Summary

While a specific Safety Data Sheet (SDS) for 5-Bromo-1-cyclopropyl-1H-imidazole is not
available in the search results, data from structurally similar brominated imidazoles allows for a
reliable hazard assessment. The key hazards are summarized below.
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Hazard ] Precautionary
o Category Signal Word
Classification Statement
Skin ) Causes skin irritation.
i o Category 2 Warning
Corrosion/Irritation [3114]
Serious Eye ] Causes serious eye
o Category 2 Warning S
Damage/Irritation irritation.[3][5]
Specific Target Organ ]
o _ . May cause respiratory
Toxicity (Single Category 3 Warning T
irritation.[4][5]
Exposure)

This table synthesizes data from related compounds. Always refer to the specific SDS provided
by your supplier for the most accurate information.

Personal Protective Equipment (PPE) - A Non-Negotiable
Standard

A proactive approach to safety mandates the use of appropriate PPE at all times when
handling 5-Bromo-1-cyclopropyl-1H-imidazole, including during disposal procedures.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

o Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

» Body Protection: A lab coat that extends to the wrists and is fully buttoned is required.[6] Full-
length pants and closed-toe shoes are mandatory to ensure no skin is exposed.[6]

o Respiratory Protection: All handling and disposal procedures should be conducted within a
certified laboratory chemical fume hood to prevent inhalation of dust or vapors.[2][4]

Procedural Guide: From Point of Generation to Final
Disposal
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The following protocols provide a systematic framework for the safe disposal of 5-Bromo-1-
cyclopropyl-1H-imidazole. This workflow is designed to be a self-validating system, ensuring
that each step logically follows the last to minimize risk.

Workflow for Chemical Waste Management

The following diagram illustrates the decision-making process and necessary actions from the
moment the chemical is identified as waste.
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Caption: Waste Disposal Workflow for 5-Bromo-1-cyclopropyl-1H-imidazole.
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Step-by-Step Disposal Protocol

Waste Identification: Designate all unused or contaminated 5-Bromo-1-cyclopropyl-1H-
imidazole as hazardous waste. This includes the pure chemical, solutions, and any
materials used for spill cleanup (e.g., absorbent pads, contaminated gloves).

Waste Collection:

o Collect waste in a container that is chemically compatible, sealable, and airtight.[2][6]
Glass or high-density polyethylene (HDPE) containers are generally suitable.

o Do not mix this waste with other waste streams, particularly incompatible materials like
strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[2][6] This segregation
prevents potentially hazardous reactions.

Labeling:

o As soon as the first drop of waste is added, affix a hazardous waste label to the container.

[2][6]

o The label must include the full chemical name ("5-Bromo-1-cyclopropyl-1H-imidazole"),
the associated hazards (Irritant), and the date of accumulation.

Interim Storage:

o Store the sealed waste container in a designated satellite accumulation area within or near
the laboratory.

o This area must be cool, dry, and well-ventilated, away from heat sources or direct sunlight.

[11[2]
o Ensure the storage location is secure and accessible only to authorized personnel.
Request for Disposal:

o Once the container is full or is no longer being used, arrange for its disposal through your
institution's Environmental Health & Safety (EH&S) department.
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o This typically involves submitting a "Chemical Collection Request Form" or a similar
document.[2][6] EH&S is responsible for collecting the waste and ensuring it is transported
to a licensed treatment, storage, and disposal facility (TSDF).[6]

Emergency Procedures: Spill and Exposure
Management

Accidents require immediate and correct responses to mitigate harm.

Spill Cleanup

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the
area is well-ventilated, preferably within a chemical fume hood. Remove all sources of
ignition.[1]

Don PPE: Wear the full PPE ensemble as described in section 1.2.
Contain and Clean:

o For a solid spill, carefully sweep up the material and place it into a suitable, closed
container for disposal.[3][4] Avoid creating dust.[4]

o Use appropriate tools to minimize dust generation.[2]

Decontaminate: Clean the spill area thoroughly. All cleanup materials (gloves, wipes,
absorbent) must be considered hazardous waste and disposed of in the same container as
the chemical.[2]

Report: Report the incident to your supervisor or Principal Investigator as per your
institution's policy.[2]

Exposure Response

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][3]
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o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[1][3] If skin irritation occurs, get medical
advice/attention.[4]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, call a poison center or doctor.[3][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][5]

Regulatory Framework: The Basis for Procedural
Mandates

The disposal procedures outlined are grounded in federal and local regulations designed to
manage hazardous materials safely. In the United States, the primary regulation is the
Resource Conservation and Recovery Act (RCRA), administered by the Environmental
Protection Agency (EPA).[7]

5-Bromo-1-cyclopropyl-1H-imidazole, as a halogenated organic compound, falls under a
category of chemicals that are closely monitored. The EPA lists many halogenated organic
compounds as hazardous wastes, often under the "F-listed" wastes from non-specific sources
(e.g., spent halogenated solvents).[8][9][10] Therefore, treating this compound as a regulated
hazardous waste from the outset is the only compliant course of action. Disposal must be
carried out at an approved waste disposal plant to ensure it is managed in an environmentally
sound manner.[1][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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